Cas no 1358798-21-6 (1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid)

1-(4-Hydroxyphenyl)cyclohexane-1-carboxylic acid is a cyclohexane-based carboxylic acid derivative featuring a hydroxyl-substituted phenyl ring. This compound is of interest in synthetic organic chemistry due to its bifunctional structure, which includes both a carboxylic acid and a phenolic hydroxyl group, enabling diverse reactivity. Its rigid cyclohexane backbone provides steric stability, while the aromatic hydroxyl group enhances solubility in polar solvents. Potential applications include its use as an intermediate in pharmaceuticals, agrochemicals, or advanced material synthesis, where its functional groups allow for further derivatization. The compound’s balanced lipophilicity and polarity make it suitable for studies in drug design and polymer chemistry.
1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid structure
1358798-21-6 structure
Product Name:1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid
CAS No:1358798-21-6
MF:C13H16O3
MW:220.264344215393
CID:5855937
PubChem ID:57043082
Update Time:2025-10-29

1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid
    • Cyclohexanecarboxylic acid, 1-(4-hydroxyphenyl)-
    • starbld0031172
    • GEQLJOZVOMELKM-UHFFFAOYSA-N
    • 1-(4-hydroxyphenyl)cyclohexanecarboxylic acid
    • 1358798-21-6
    • SCHEMBL1128270
    • EN300-1869884
    • Inchi: 1S/C13H16O3/c14-11-6-4-10(5-7-11)13(12(15)16)8-2-1-3-9-13/h4-7,14H,1-3,8-9H2,(H,15,16)
    • InChI Key: GEQLJOZVOMELKM-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(O)C=C2)(C(O)=O)CCCCC1

Computed Properties

  • Exact Mass: 220.109944368g/mol
  • Monoisotopic Mass: 220.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.225±0.06 g/cm3(Predicted)
  • Boiling Point: 412.4±38.0 °C(Predicted)
  • pka: 4.60±0.20(Predicted)

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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